Methyl 3-(((7-acetyl-3-(furan-2-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)methyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanylmethyl]-4-methoxybenzoate
• InChI: InChI=1S/C26H25N3O6S2/c1-15(30)28-9-8-19-21(13-28)37-23-22(19)24(31)29(12-18-5-4-10-35-18)26(27-23)36-14-17-11-16(25(32)34-3)6-7-20(17)33-2/h4-7,10-11H,8-9,12-14H2,1-3H3
• InChI Key: GIAIYVIXRGQUJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=C(C=CC(=C4)C(=O)OC)OC)CC5=CC=CO5
• Molecular Formula: C26H25N3O6S2
• Molecular Weight: 539.6 g/mol
• CAS No.: 1215744-66-3

Description

Methyl 3-(((7-acetyl-3-(furan-2-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)methyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C26H25N3O6S2 and its molecular weight is 539.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Synthetic Pathways and Chemical Interactions : Research on similar compounds has detailed synthetic pathways that could be relevant for the synthesis of complex molecules. For example, Sarıpınar et al. (2006) explored the synthesis of functionalized 1H-Pyrimidine-2-ones/thiones and related structures, providing a foundation for understanding the chemical interactions and synthetic approaches that could be applicable to the compound (Sarıpınar et al., 2006).

Potential Applications in Medicinal Chemistry

Antiprotozoal Agents : Novel compounds with specific structural features have been evaluated for their antiprotozoal properties. Ismail et al. (2004) synthesized dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, demonstrating potent antiprotozoal activity, which suggests that structurally complex molecules could be explored for similar biological applications (Ismail et al., 2004).

Fluorescence and Optical Properties

Solid-State Fluorescence : The study of solid-state fluorescence properties of novel compounds, as demonstrated by Yokota et al. (2012), who synthesized fluorescent compounds based on benzo[4,5]thieno[3,2-d]pyrimidine structures, indicates potential applications in materials science and sensor development (Yokota et al., 2012).

Potential as Kinase Inhibitors

Kinase Inhibition for Therapeutic Applications : Loidreau et al. (2013) designed and synthesized compounds as dual inhibitors of CLK1 and DYRK1A kinases, showcasing the therapeutic potential of complex molecules in targeting specific enzymes involved in disease pathways (Loidreau et al., 2013).

Mechanism of Action

Target of action

Compounds with similar structures are often involved in cell biology and can have various targets. They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of action

The mode of action of such compounds can vary greatly depending on their specific structure and the biological system they interact with. They can inhibit or activate certain enzymes, bind to receptors altering their function, or interfere with cellular processes .

Biochemical pathways

These compounds can affect various biochemical pathways. For example, they can influence the synthesis or degradation of certain molecules, alter signal transduction pathways, or affect the cell cycle .

Pharmacokinetics

The pharmacokinetics of such compounds would depend on their chemical properties. Factors such as solubility, stability, and size can influence their absorption, distribution, metabolism, and excretion (ADME) properties .

Result of action

The result of the compound’s action can range from changes in cellular function to the induction of cell death, depending on the specific targets and pathways affected .

Action environment

The action, efficacy, and stability of such compounds can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules .